Cas no 2034398-07-5 (2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide)

• Product Name: 2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide
• CAS No: 2034398-07-5
• MF: C₁₅H₁₈N₂OS
• MW: 274.381222248077
• CID: 5378792
• Update Time: 2025-05-20

2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-N-[[2-(2-thienyl)-3-pyridinyl]methyl]propanamide
• 2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide

• Inchi： 1S/C15H18N2OS/c1-15(2,3)14(18)17-10-11-6-4-8-16-13(11)12-7-5-9-19-12/h4-9H,10H2,1-3H3,(H,17,18)
• InChI Key： UWQDEZUKNRPJMD-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1C1SC=CC=1)(=O)C(C)(C)C

Experimental Properties

• Density: 1.132±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 489.7±45.0 °C(Predicted)
• pka: 15.02±0.46(Predicted)

Additional information on 2,2-dimethyl-N-{[2-(thiophen-2-yl)pyridin-3-yl]methyl}propanamide

Compound 2034398-07-5: 2,2-Dimethyl-N-{[2-(Thiophen-2-yl)Pyridin-3-yl]Methyl}Propanamide

The compound with CAS No. 2034398-07-5, named 2,2-Dimethyl-N-{[2-(Thiophen-2-yl)Pyridin-3-yl]Methyl}Propanamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiophene ring and a pyridine ring in a single molecule, along with a propanamide group. The integration of these functional groups imparts the compound with versatile properties, making it a subject of interest in both academic research and industrial applications.

Recent studies have highlighted the importance of thiophene-containing compounds in the development of advanced materials and pharmaceuticals. The thiophene moiety in this compound contributes to its aromatic stability and electronic properties, which are crucial for applications in optoelectronics and drug design. Similarly, the pyridine ring introduces additional electron-withdrawing effects, enhancing the molecule's reactivity and compatibility with various chemical reactions.

The propanamide group in the compound plays a pivotal role in determining its solubility and bioavailability. This group is known to improve the pharmacokinetic profile of molecules, making them more suitable for therapeutic applications. Recent research has focused on optimizing such groups to enhance drug delivery systems and reduce side effects.

One of the most promising areas of application for this compound is in the field of drug discovery. The combination of thiophene and pyridine rings creates a unique pharmacophore that can interact with various biological targets, such as enzymes and receptors. This makes the compound a valuable lead for developing new drugs targeting diseases like cancer, inflammation, and neurodegenerative disorders.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and functional group transformations. The use of advanced catalytic systems has enabled researchers to achieve higher yields and better purity levels. These methods are continuously being refined to meet the demands of large-scale production in industries.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Recent studies have shown that under specific conditions, the compound undergoes hydrolysis and microbial degradation, reducing its persistence in natural systems. This information is critical for ensuring sustainable practices in chemical manufacturing.

In conclusion, CAS No. 2034398-07-5 (2,2-Dimethyl-N-{[2-(Thiophen-2-yl)Pyridin-3-yl]Methyl}Propanamide) represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and pharmacological applications, positions it as a key player in future innovations within chemistry and medicine.